Cas no 165385-48-8 (2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl-)

• Product Name: 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl-
• CAS No: 165385-48-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 110603
• PubChem ID: 18428647
• Update Time: 2025-04-18

2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl-
• 2H-Azepine,3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl-(9CI)
• SCHEMBL7618120
• 165385-48-8
• 7-methoxy-3,4-dimethyl-3,4,5,6-tetrahydro-2H-azepine
• XHGYCMUOWVFXGN-UHFFFAOYSA-N
• 3,4,5,6-tetrahydro-7-methoxy-3,4-dimethyl-2h-azepine
• 2H-AZEPINE, 3,4,5,6-TETRAHYDRO-7-METHOXY-3,4-DIMETHYL-
• DB-270209

• Inchi： 1S/C9H17NO/c1-7-4-5-9(11-3)10-6-8(7)2/h7-8H,4-6H2,1-3H3
• InChI Key： XHGYCMUOWVFXGN-UHFFFAOYSA-N
• SMILES： O(C)C1CCC(C)C(C)CN=1

Computed Properties

• Exact Mass: 155.13111
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 21.6Ų

Experimental Properties

• PSA: 21.59